Cas no 62283-69-6 (Benzene, (1-ethynyl-1-propylbutyl)-)

• Product Name: Benzene, (1-ethynyl-1-propylbutyl)-
• CAS No: 62283-69-6
• MF: C₁₅H₂₀
• MW: 200.319304466248
• CID: 450954
• PubChem ID: 23271716
• Update Time: 2025-04-19

Benzene, (1-ethynyl-1-propylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-ethynyl-1-propylbutyl)-
• 4-ethynylheptan-4-ylbenzene
• DTXSID70632115
• (4-Ethynylheptan-4-yl)benzene
• 62283-69-6

• Inchi： 1S/C15H20/c1-4-12-15(6-3,13-5-2)14-10-8-7-9-11-14/h3,7-11H,4-5,12-13H2,1-2H3
• InChI Key： KGPXIFNWOFMZAI-UHFFFAOYSA-N
• SMILES： C(C#C)(C1C=CC=CC=1)(CCC)CCC

Computed Properties

• Exact Mass: 200.1566
• Monoisotopic Mass: 200.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0